
Analytical methods for 8-Nitroquinazolin-4-ol
characterization

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 8-Nitroquinazolin-4-ol

Cat. No.: B3029121 Get Quote

An Application Note and Protocol for the Comprehensive Characterization of 8-
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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide to the analytical methods required for the

thorough characterization of 8-Nitroquinazolin-4-ol, a key heterocyclic compound often

utilized as a precursor in medicinal chemistry and drug development.[1][2] We present a multi-

technique approach, detailing not just the protocols but the scientific rationale behind the

selection of each method. The guide covers chromatographic techniques for purity and identity

confirmation (HPLC-UV, LC-MS), spectroscopic methods for structural elucidation (NMR, FTIR,

UV-Vis), and thermal analysis for physical property assessment (DSC, TGA). By integrating the

data from these orthogonal techniques, researchers can establish a complete and reliable

analytical profile for 8-Nitroquinazolin-4-ol, ensuring its quality and suitability for downstream

applications.

Introduction: The Significance of 8-Nitroquinazolin-
4-ol
8-Nitroquinazolin-4-ol, which exists in tautomeric equilibrium with 8-nitro-4(3H)-quinazolinone,

belongs to the quinazolinone class of fused heterocycles. This structural motif is a privileged
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scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of

biological activities.[2][3] The presence of a nitro group at the 8-position enhances the

molecule's reactivity and serves as a crucial handle for further synthetic modifications, making

it a valuable building block in the synthesis of targeted therapeutic agents.[1]

Given its role as a key starting material, rigorous analytical characterization is paramount to

ensure the identity, purity, and stability of 8-Nitroquinazolin-4-ol. Impurities or structural

misidentification can have profound impacts on the yield, purity, and biological activity of

subsequent products. This guide provides the necessary protocols to build a robust Certificate

of Analysis (CoA) for this compound.

Table 1: Physicochemical Properties of 8-Nitroquinazolin-4-ol

Property Value Source

CAS Number 53638-54-3 [4][5]

Molecular Formula C₈H₅N₃O₃ [1]

Molecular Weight 191.15 g/mol [1]

Appearance Tan to brown solid [1]

Boiling Point
393°C at 760 mmHg

(Predicted)
[4]

Density 1.64 g/cm³ (Predicted) [4]

The Analytical Workflow: A Holistic Approach
A comprehensive characterization of a chemical entity like 8-Nitroquinazolin-4-ol is not a

linear process but an integrated workflow. Data from each analytical technique provides a piece

of the puzzle. The following workflow illustrates a logical progression from initial assessment to

final confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Analytical methods for 8-Nitroquinazolin-4-ol
characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029121#analytical-methods-for-8-nitroquinazolin-4-
ol-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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